Cas no 3532-83-0 (Benzene,(2-nitro-1-nitrosoethyl)-)

Benzene,(2-nitro-1-nitrosoethyl)- structure
3532-83-0 structure
Product name:Benzene,(2-nitro-1-nitrosoethyl)-
CAS No:3532-83-0
MF:C8H8N2O3
MW:180.16072177887
CID:323680
PubChem ID:220972

Benzene,(2-nitro-1-nitrosoethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,(2-nitro-1-nitrosoethyl)-
    • (2-nitro-1-nitrosoethyl)benzene
    • (2-nitro-1-nitroso-ethyl)-benzene
    • 1-Nitroso-2-nitro-1-phenylpropan
    • 1-Nitroso-2-nitro-ethylbenzol
    • 2-nitro-1-nitrosoethylbenzene
    • AC1L59LC
    • AC1Q6R0C
    • CTK4H4289
    • KST-1A4573
    • NSC4546
    • Styrolpseudonitrosit
    • SCHEMBL9616150
    • 3532-83-0
    • DTXSID90277865
    • NSC-4546
    • Inchi: InChI=1S/C8H8N2O3/c11-9-8(6-10(12)13)7-4-2-1-3-5-7/h1-5,8H,6H2
    • InChI Key: HJVGFXVHUWSXNU-UHFFFAOYSA-N
    • SMILES: O=NC(C1=CC=CC=C1)C[N+]([O-])=O

Computed Properties

  • Exact Mass: 180.05354
  • Monoisotopic Mass: 180.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.2Ų
  • XLogP3: 1.1

Experimental Properties

  • PSA: 72.57

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